Cas no 1804693-63-7 (2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1804693-63-7
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4849482
• Update Time: 2025-08-02

2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H3ClF5NO/c9-6(16)3-1-4(7(10)11)15-5(2-3)8(12,13)14/h1-2,7H
• InChI Key： VAECFSNSTPUYDL-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(F)F)N=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride

Comprehensive Guide to 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1804693-63-7)

2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1804693-63-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, serves as a critical building block in the synthesis of advanced molecules. Its carbonyl chloride functional group makes it a versatile intermediate for amide and ester formation, which are pivotal in drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride as a key player. Researchers are increasingly exploring its applications in the development of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. The compound's ability to enhance metabolic stability and bioavailability in target molecules makes it invaluable in medicinal chemistry.

One of the most searched questions in the field is: "What are the applications of fluorinated pyridine derivatives in drug discovery?" This compound answers that query effectively. Its trifluoromethyl group is known to improve lipophilicity and membrane permeability, traits highly sought after in central nervous system (CNS) drugs. Additionally, the difluoromethyl moiety can act as a bioisostere for hydroxyl or carbonyl groups, enabling the fine-tuning of molecular properties.

From a synthetic perspective, 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride offers remarkable flexibility. It can undergo nucleophilic substitution reactions with amines to yield pyridine-4-carboxamides, a class of compounds with wide-ranging biological activities. Recent publications highlight its use in creating crop protection agents, addressing another hot topic: "How can fluorinated compounds contribute to sustainable agriculture?"

The compound's thermal stability and compatibility with various solvents make it suitable for diverse reaction conditions. Pharmaceutical companies particularly value its role in constructing heterocyclic scaffolds for potential anticancer and anti-inflammatory drugs. With the rising interest in personalized medicine, such specialized building blocks are becoming increasingly important in structure-activity relationship (SAR) studies.

Market analysts note growing interest in 1804693-63-7 from contract research organizations (CROs) and academic laboratories. The global push for green chemistry has also spurred innovation in the synthesis of this compound, with researchers developing more atom-economical routes to its production. These developments align perfectly with the frequently searched term: "Eco-friendly synthesis of fluorinated pharmaceutical intermediates."

Quality control of 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride typically involves advanced analytical techniques like HPLC and NMR spectroscopy. The compound's purity is crucial, especially when used in high-throughput screening platforms. Many researchers specifically search for "HPLC methods for fluorinated pyridine analysis", underscoring the importance of reliable characterization methods for this class of compounds.

In material science applications, this pyridine derivative shows promise in the development of liquid crystals and organic electronic materials. The electron-withdrawing nature of its fluorine substituents makes it particularly interesting for designing n-type semiconductors. This connects with another trending search: "Fluorinated compounds in organic electronics."

Storage and handling of CAS No. 1804693-63-7 require standard precautions for acid chlorides, including moisture-free environments and appropriate personal protective equipment. The compound's reactivity profile makes it essential reading for queries like "Best practices for handling reactive fluorinated intermediates."

As the pharmaceutical industry continues to explore fluorine's magic effects, compounds like 2-(Difluoromethyl)-6-(trifluoromethyl)pyridine-4-carbonyl chloride will remain at the forefront of innovation. Its combination of structural features and synthetic utility ensures its relevance in addressing current challenges in drug development and material design.